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Compound of Interest

Compound Name: Methyllithium

Cat. No.: B1224462

Methyllithium (CHsLi) is the simplest organolithium reagent, identified by CAS number 917-
54-4.[1][2][3] It is a cornerstone reagent in organic and organometallic chemistry, prized for its
dual functionality as a potent nucleophile and a strong base.[4][5][6] These characteristics
make it indispensable for constructing complex molecular architectures, particularly in the
synthesis of active pharmaceutical ingredients (APIs) and for the creation of diverse molecular
libraries for drug screening.[4] However, its high reactivity also renders it pyrophoric, catching
fire spontaneously in air, and it reacts violently with water.[3][7][8] Therefore, all operations
involving methyllithium demand strict anhydrous and inert atmosphere techniques.[1][3]

This guide provides an in-depth overview of methyllithium, covering its properties, safety
protocols, synthesis, and applications, with a focus on providing actionable information for
professionals in research and drug development.

Physicochemical and Safety Properties

Methyllithium is commercially available as a solution, typically in ethers like diethyl ether or
diethoxymethane.[1][9] Its properties can vary slightly depending on the solvent and whether it
is complexed with lithium halides.

Table 1: Physicochemical Properties of Methyllithium
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Property Value Source(s)
CAS Number 917-54-4 [11[2][3]
Molecular Formula CHslLi [1][2]
Molar Mass 21.98 g/mol [11[3]
Appearance Colorless to yellowish solution 9]
Oligomeric; forms tetrameric or
Structure hexameric clusters in solution [1][3]
and solid state.
Soluble in diethyl ether and
Solubility tetrahydrofuran; insoluble in [1119]
alkanes.
) ~0.846 g/mL (for 3.1M solution
Density o
in diethoxymethane at 25 °C)
Storage Temperature 2-8°C (Refrigerated) [7][10]

Table 2: Hazard and Safety Information
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Identifier Rating/Statement Source(s)

Health: 3, Flammaubility: 4,
NFPA 704 Instability: 2, Special: W [3]

(Reacts with water)

Signal Word Danger [11]

H250: Catches fire
spontaneously if exposed to
air. H260: In contact with water
releases flammable gases

Hazard Statements ] o [8]
which may ignite
spontaneously. H314: Causes
severe skin burns and eye

damage.

Pyrophoric, Water-reactive,
Key Hazards ] ] N [31[7]
Corrosive, Air-sensitive.

Experimental Protocols: Safe Handling and Use

Due to its hazardous nature, a strict Standard Operating Procedure (SOP) must be followed
when handling methyllithium.

General Handling and Storage Protocol

o Work Area: All manipulations must be performed in a certified chemical fume hood or a glove
box with an inert atmosphere (argon or nitrogen).[10][12] A safety shield should be in place.
[13]

o Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety goggles, and
appropriate chemical-resistant gloves (nitrile gloves are common).[7][10]

 Inert Atmosphere: Methyllithium solutions are typically supplied in Sure/Seal™ bottles,
which have a septum-lined cap to allow for transfer under an inert atmosphere.[12] Always
maintain a positive pressure of an inert gas (e.g., argon or nitrogen) when accessing the
reagent.[10][13]
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o Storage: Store containers tightly closed in a dry, cool, and well-ventilated area, away from
sources of ignition, water, and incompatible substances.[7][8] Containers must be carefully
resealed and kept upright.[10] Recommended storage is in a refrigerator designated for
flammables (2-8°C).[7][10]

 Static Discharge: Take precautionary measures against static discharges; all equipment must
be grounded.[7][14]

Reagent Transfer Protocol (Syringe or Cannula)

e Preparation: Secure the Sure/Seal™ bottle containing methyllithium and the receiving flask
(oven-dried and cooled under inert gas) in the fume hood.

e Inert Gas Line: Puncture the septum of the methyllithium bottle with a needle connected to
a source of inert gas to create a positive pressure. Puncture the septum of the receiving flask
with a vent needle to allow gas to escape.

e Transfer:

o Syringe: Use a clean, dry, gas-tight syringe. Flush the syringe with inert gas before
drawing up the desired volume of the methyllithium solution. Quickly transfer the solution
to the receiving flask.

o Cannula: For larger volumes, use a double-tipped needle (cannula). Insert one end of the
cannula through the septum into the methyllithium solution (below the liquid level) and
the other end into the receiving flask. The positive pressure in the reagent bottle will force
the liquid through the cannula into the receiving flask.[13]

o Completion: Once the transfer is complete, remove the syringe or cannula, followed by the
inert gas needle from the receiving flask, and finally the needle from the reagent bottle.
Replace the plastic cap on the reagent bottle for long-term storage.[12]

Quenching and Disposal Protocol

Unused or residual methyllithium must be safely quenched.

e Dilution: Dilute the methyllithium-containing residue with an unreactive, high-boiling solvent
like heptane or toluene.[10]
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e Cooling: Place the flask in an ice-water bath to manage the exothermic reaction.

» Slow Addition: Slowly and carefully add a less reactive alcohol, such as isopropanol, to the
stirred solution.[10]

o Final Quench: After the initial reaction subsides, add methanol, followed by the very slow
addition of water to ensure all reactive material is destroyed.[10]

o Disposal: The resulting non-reactive solution must be disposed of as hazardous waste
according to institutional guidelines.[10][14]

Synthesis and Applications in Drug Development

Methyllithium is typically prepared via the reaction of a methyl halide with lithium metal in an
ether solvent.[1][3]

e From Methyl Bromide: 2 Li + MeBr — LiMe + LiBr This method produces methyllithium
complexed with lithium bromide, which can influence its reactivity.[1][3][13]

o From Methyl Chloride: 2 Li + MeCl — LiMe + LiCl This process yields "halide-free" or "low-
halide" methyllithium because lithium chloride is poorly soluble in diethyl ether and
precipitates out.[1][3][13] This form is often more reactive.[9]

In pharmaceutical synthesis, methyllithium's dual role is critical:

e As a Nucleophile: It excels at forming new carbon-carbon bonds.[2][4] A primary application
is its addition to carbonyl groups (ketones and aldehydes) to produce tertiary and secondary
alcohols, respectively.[3][15] This reaction is fundamental for building the carbon skeletons of
drug molecules.[4]

e As a Strong Base: It is used for deprotonation, creating other reactive intermediates such as
enolates, which are key in stereoselective alkylation reactions to form chiral compounds.[4]

[5]

Key Experimental Methodologies
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Protocol: Nucleophilic Addition to a Ketone (e.g.,
Benzophenone)

This protocol outlines a general procedure for the methylation of a ketone to form a tertiary
alcohol.

¢ Reaction Setup: Under an argon atmosphere, add a solution of benzophenone in anhydrous
diethyl ether to a flame-dried, three-necked flask equipped with a magnetic stirrer, a
thermometer, and a rubber septum. Cool the flask to 0°C using an ice-water bath.

» Reagent Addition: While stirring, slowly add a solution of methyllithium (e.g., 1.6 M in
diethyl ether) dropwise via syringe. Maintain the internal temperature below 5°C. The
reaction is highly exothermic.

» Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0°C for 1 hour.
Progress can be monitored by Thin Layer Chromatography (TLC).

e Agueous Workup (Quenching): Once the reaction is complete, slowly and carefully quench
the reaction by adding a saturated aqueous solution of ammonium chloride (NH4ClI) while
keeping the flask in the ice bath.[15]

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer with brine, dry it over anhydrous sodium sulfate (NazS0a), filter, and
concentrate the solvent under reduced pressure.

 Purification: The crude product (1,1-diphenylethanol) can be purified by recrystallization or

column chromatography.

Visualizations
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Diagram 1: A typical experimental workflow for using methyllithium in synthesis.
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fillcolor="#34A853", fontcolor="#FFFFFF"];
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fontsize=9, fontcolor="#202124"]; alkoxide -> step2 [style=invis]; step2 -> alcohol
[label="Protonation”, fontsize=9, fontcolor="#202124"]; }

Diagram 2: Reaction mechanism of methyllithium addition to a ketone.
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Diagram 3: Logical relationship of safety procedures for handling methyllithium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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